Cas no 2229474-53-5 (1-4-(1H-indol-3-yl)butylcyclopropan-1-ol)

• Product Name: 1-4-(1H-indol-3-yl)butylcyclopropan-1-ol
• CAS No: 2229474-53-5
• MF: C₁₅H₁₉NO
• MW: 229.317464113235
• CID: 6005101
• PubChem ID: 165693416
• Update Time: 2025-10-10

1-4-(1H-indol-3-yl)butylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-4-(1H-indol-3-yl)butylcyclopropan-1-ol
• 2229474-53-5
• 1-[4-(1H-indol-3-yl)butyl]cyclopropan-1-ol
• EN300-1790611

• Inchi： 1S/C15H19NO/c17-15(9-10-15)8-4-3-5-12-11-16-14-7-2-1-6-13(12)14/h1-2,6-7,11,16-17H,3-5,8-10H2
• InChI Key： RTFSEOHNGIVNQN-UHFFFAOYSA-N
• SMILES： OC1(CCCCC2=CNC3C=CC=CC2=3)CC1

Computed Properties

• Exact Mass: 229.146664230g/mol
• Monoisotopic Mass: 229.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 36Ų

Additional information on 1-4-(1H-indol-3-yl)butylcyclopropan-1-ol

Research Briefing on 1-4-(1H-indol-3-yl)butylcyclopropan-1-ol (CAS: 2229474-53-5): Recent Advances and Applications

The compound 1-4-(1H-indol-3-yl)butylcyclopropan-1-ol (CAS: 2229474-53-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 1-4-(1H-indol-3-yl)butylcyclopropan-1-ol as a key intermediate in the synthesis of novel indole-based compounds, which are known for their diverse pharmacological properties. Indole derivatives are widely recognized for their ability to modulate various biological targets, including receptors and enzymes involved in critical signaling pathways. The incorporation of a cyclopropane ring in this compound adds a layer of structural complexity, which may enhance its binding affinity and selectivity towards specific biological targets.

One of the most notable findings in recent research is the compound's potential application in the treatment of neurological disorders. Preliminary in vitro studies have demonstrated that 1-4-(1H-indol-3-yl)butylcyclopropan-1-ol exhibits significant activity against certain neurotransmitter receptors, suggesting its possible use in the development of new therapies for conditions such as depression and anxiety. Furthermore, molecular docking studies have provided insights into the compound's binding modes, which could inform the design of more potent analogs.

In addition to its neurological applications, this compound has also been investigated for its anti-inflammatory and anticancer properties. Recent in vivo studies have shown promising results in animal models, where the compound exhibited reduced inflammatory markers and inhibited the proliferation of certain cancer cell lines. These findings underscore the versatility of 1-4-(1H-indol-3-yl)butylcyclopropan-1-ol and its potential as a multi-target therapeutic agent.

The synthesis of 1-4-(1H-indol-3-yl)butylcyclopropan-1-ol has also been a focal point of recent research. Advances in synthetic methodologies have enabled more efficient and scalable routes to produce this compound, which is critical for its further development and commercialization. Researchers have explored various catalytic systems and reaction conditions to optimize the yield and purity of the product, paving the way for its potential use in large-scale pharmaceutical production.

Despite these promising developments, challenges remain in the clinical translation of 1-4-(1H-indol-3-yl)butylcyclopropan-1-ol. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. However, the compound's unique structural and pharmacological profile makes it a compelling candidate for continued investigation.

In conclusion, 1-4-(1H-indol-3-yl)butylcyclopropan-1-ol (CAS: 2229474-53-5) represents a promising avenue for drug discovery and development. Its diverse biological activities and synthetic accessibility position it as a valuable tool for researchers in the chemical biology and medicinal chemistry fields. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its therapeutic potential in various disease models.